Cas no 1978-68-3 (Propanamide, 2-methyl-N-[2-(trifluoromethyl)phenyl]-)
1978-68-3 structure
Product Name:Propanamide, 2-methyl-N-[2-(trifluoromethyl)phenyl]-
CAS No:1978-68-3
MF:C11H12F3NO
MW:231.214293479919
CID:1389866
PubChem ID:669236
Update Time:2025-04-20
Propanamide, 2-methyl-N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-methyl-N-[2-(trifluoromethyl)phenyl]-
- 2-methyl-N-[2-(trifluoromethyl)phenyl]propanamide
- 1978-68-3
- SR-01000211668-1
- SCHEMBL11620551
- BRD-K07783117-001-01-7
- SR-01000211668
- STK049296
- TimTec1_003076
- N-(2-trifluoromethylphenyl)-2-methyl-propanamide
- AKOS003277435
- HMS1542L18
-
- Inchi: 1S/C11H12F3NO/c1-7(2)10(16)15-9-6-4-3-5-8(9)11(12,13)14/h3-7H,1-2H3,(H,15,16)
- InChI Key: LOMOXRTYAVAHDR-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1NC(C(C)C)=O)(F)F
Computed Properties
- Exact Mass: 231.08716
- Monoisotopic Mass: 231.08709849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Propanamide, 2-methyl-N-[2-(trifluoromethyl)phenyl]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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